Cas no 1361894-20-3 (3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine)

• Product Name: 3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine
• CAS No: 1361894-20-3
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4928331
• Update Time: 2025-06-09

3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-6-1-2-9(14)8(3-6)11-10(15)4-7(13)5-16-11/h1-5H,15H2
• InChI Key： KPALORDCAFQLFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CC(=CN=1)Cl)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine

3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine (CAS No. 1361894-20-3): A Comprehensive Overview

3-Amino-5-chloro-2-(2,5-dichlorophenyl)pyridine, identified by its CAS number CAS NO. 1361894-20-3, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic amine has garnered attention due to its unique structural properties and potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, featuring a pyridine core substituted with amino, chloro, and dichlorophenyl groups, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>3-amino group at the 3-position of the pyridine ring contributes to the compound's reactivity, enabling it to participate in nucleophilic substitution reactions and form amide or urea derivatives. This functionality is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity to biological targets. Additionally, the presence of two< strong>chloro substituents at the 5-position and 2-position enhances the compound's electrophilicity, making it a suitable precursor for further functionalization.

The< strong>2-(2,5-dichlorophenyl) moiety adds another layer of complexity to the molecule. The dichlorophenyl group not only influences the electronic properties of the pyridine ring but also provides additional sites for interaction with biological targets. This structural feature has been exploited in the design of small-molecule inhibitors targeting various enzymes and receptors. Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>3-amino-5-chloro-2-(2,5-dichlorophenyl)pyridine. Researchers have been investigating its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against several kinases, making it a promising candidate for further development into an anti-cancer agent. The< strong>chloro substituents are believed to play a crucial role in modulating the binding affinity and selectivity of the compound towards these targets.

The< strong>pyridine core is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with aromatic pockets in proteins. The introduction of amino and chloro groups further enhances these interactions, leading to improved binding affinity. This has prompted researchers to explore derivatives of< strong>3-amino-5-chloro-2-(2,5-dichlorophenyl)pyridine with modifications aimed at optimizing their pharmacological properties. For instance, replacing one of the< strong>chloro groups with a hydroxyl or methoxy group can significantly alter the electronic distribution of the molecule, thereby affecting its biological activity.

The synthesis of< strong>3-amino-5-chloro-2-(2,5-dichlorophenyl)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, cross-coupling reactions, and cyclization processes. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. The availability of high-quality starting materials and catalysts has also contributed to the successful synthesis of this compound in industrial settings.

The< strong>CAS NO. 1361894-20-3 designation ensures that researchers can reliably identify and purchase this compound from chemical suppliers. This standardized identification system is crucial for ensuring consistency in research and development efforts across different laboratories. Additionally, having a well-documented chemical structure helps in predicting potential hazards and handling procedures, thereby ensuring safe laboratory practices.

In conclusion,< strong>3-amino-5-chloro-2-(2,5-dichlorophenyl)pyridine is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the field of medicinal chemistry.